![molecular formula C18H18F2N2O B248169 N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide](/img/structure/B248169.png)
N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide, also known as DFP-10825, is a small molecule drug that has been recently developed as a potential treatment for various neurological disorders.
Mechanism of Action
N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide acts as a positive allosteric modulator of the alpha7 nicotinic acetylcholine receptor (α7nAChR). This receptor is involved in various physiological processes such as learning and memory, attention, and synaptic plasticity. By modulating the activity of this receptor, N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide enhances the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which are important for cognitive function and motor control.
Biochemical and Physiological Effects:
N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide has been shown to enhance cognitive function in animal models of Alzheimer's disease and schizophrenia. It also improves motor deficits in animal models of Parkinson's disease. Additionally, N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide has been found to enhance synaptic plasticity, which is important for learning and memory.
Advantages and Limitations for Lab Experiments
N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide has several advantages for lab experiments, including its high potency and selectivity for the α7nAChR. However, the compound has limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research on N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide. One area of interest is the potential use of N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide in the treatment of other neurological disorders such as multiple sclerosis and traumatic brain injury. Additionally, further studies are needed to determine the long-term safety and efficacy of N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide in humans. Finally, the development of more potent and selective α7nAChR modulators could lead to the development of even more effective treatments for neurological disorders.
Synthesis Methods
N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide is synthesized through a multistep process that involves the reaction of 3,4-difluoroaniline with 2-(3,4-dihydroisoquinolin-2(1H)-yl)acetic acid. The resulting product is then treated with acetic anhydride and triethylamine to form the final compound.
Scientific Research Applications
N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide has been shown to have potential therapeutic effects in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. In preclinical studies, N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide has been found to improve cognitive function, reduce motor deficits, and enhance synaptic plasticity.
properties
Product Name |
N-(3,4-difluorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide |
---|---|
Molecular Formula |
C18H18F2N2O |
Molecular Weight |
316.3 g/mol |
IUPAC Name |
N-(3,4-difluorophenyl)-3-(3,4-dihydro-1H-isoquinolin-2-yl)propanamide |
InChI |
InChI=1S/C18H18F2N2O/c19-16-6-5-15(11-17(16)20)21-18(23)8-10-22-9-7-13-3-1-2-4-14(13)12-22/h1-6,11H,7-10,12H2,(H,21,23) |
InChI Key |
BRXOMQLEIQLFKD-UHFFFAOYSA-N |
SMILES |
C1CN(CC2=CC=CC=C21)CCC(=O)NC3=CC(=C(C=C3)F)F |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)CCC(=O)NC3=CC(=C(C=C3)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.